Cas no 1823747-26-7 (4-Bromo-6-methylpyridin-2-ol)

• Product Name: 4-Bromo-6-methylpyridin-2-ol
• CAS No: 1823747-26-7
• MF: C₆H₆BrNO
• MW: 188.02194070816
• CID: 4827566
• PubChem ID: 23149472
• Update Time: 2026-02-27

4-Bromo-6-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methylpyridin-2-ol
• 4-bromo-6-methylpyridin-2(1H)-one
• 4-Bromo-6-methyl-1H-pyridin-2-one
• 2(1H)-Pyridinone, 4-bromo-6-methyl-
• 4-Bromo-2-hydroxy-6-methylpyridine
• SB16187
• AB0049605
• Z5216
• 1823747-26-7
• J-514786
• SY035472
• SCHEMBL589096
• 865156-59-8
• CS-W006106
• AKOS016005768
• DB-099858
• AKOS028109998
• DTXSID80631013
• MFCD16610030
• 4-bromo-6-methyl-1,2-dihydropyridin-2-one
• RXVJMXCAYIZVKM-UHFFFAOYSA-N
• G64553
• DS-14674

• Inchi： 1S/C6H6BrNO/c1-4-2-5(7)3-6(9)8-4/h2-3H,1H3,(H,8,9)
• InChI Key： RXVJMXCAYIZVKM-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(C)=C1)=O

Computed Properties

• Exact Mass: 186.96328g/mol
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-Bromo-6-methylpyridin-2-ol

Comprehensive Analysis of 4-Bromo-6-methylpyridin-2-ol (CAS No. 1823747-26-7): Properties, Applications, and Industry Insights

4-Bromo-6-methylpyridin-2-ol (CAS No. 1823747-26-7) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitution and methyl group on the pyridine ring, serves as a versatile intermediate in organic synthesis. Its molecular formula C₆H₆BrNO and molecular weight of 188.02 g/mol make it particularly valuable for constructing complex heterocyclic systems. Researchers frequently explore its reactivity in cross-coupling reactions, a trending topic in medicinal chemistry forums and patent literature.

The structural uniqueness of 4-Bromo-6-methylpyridin-2-ol enables diverse applications, particularly in developing kinase inhibitors—a hot topic in cancer drug discovery. Recent PubMed-indexed studies highlight its role as a precursor for JAK/STAT pathway modulators, addressing frequent search queries about "next-generation anti-inflammatory compounds." The compound's hydrogen-bonding capability from the hydroxyl group, combined with the electron-withdrawing bromine atom, creates optimal geometry for target binding, making it a recurring motif in fragment-based drug design (FBDD) discussions.

From a synthetic chemistry perspective, CAS 1823747-26-7 demonstrates remarkable stability under various conditions, as evidenced by its shelf-life studies—a frequently asked question among industrial chemists. Its melting point (128-131°C) and solubility profile (soluble in DMSO, methanol) make it compatible with high-throughput screening platforms. Notably, the 6-methylpyridin-2-ol core structure aligns with current industry demands for metabolically stable scaffolds, a key phrase in recent ACS symposium reports.

Environmental scientists are investigating 4-Bromo-6-methylpyridin-2-ol's biodegradation pathways, responding to growing Google Trends data on "green chemistry approaches." The compound's low bioaccumulation potential (predicted logP ~1.9) positions it favorably compared to traditional brominated intermediates. Regulatory databases indicate its compliance with REACH standards, a crucial consideration for European market inquiries.

Analytical methodologies for CAS 1823747-26-7 quantification continue to evolve, with recent Journal of Chromatography articles highlighting UHPLC-MS/MS detection techniques—addressing common laboratory troubleshooting questions. The compound's distinct UV absorption maxima at 274 nm facilitates quality control procedures, while its proton NMR signature (δ 7.35 ppm for H-5, 2.45 ppm for CH₃) provides reliable structural verification.

Material science applications are emerging for this pyridine derivative, particularly in organic electronic materials—a rising search term in SciFinder. Its ability to coordinate with transition metals while maintaining thermal stability (decomposition >250°C) makes it promising for OLED intermediate layers. Patent analysis reveals increasing use in photovoltaic sensitizers, coinciding with renewable energy sector growth.

The global market for 4-Bromo-6-methylpyridin-2-ol reflects compound-specific trends, with procurement platforms showing 15% annual demand growth—particularly from contract research organizations (CROs). Current Good Manufacturing Practice (cGMP) availability meets pharmaceutical industry requirements, while technical-grade material serves academic research needs, a distinction often queried by purchasing managers.

Safety assessments indicate low acute toxicity (LD₅₀ >2000 mg/kg oral rats), addressing common workplace safety concerns. Proper handling requires standard laboratory PPE, with stability maintained under inert atmosphere—a frequent discussion point in chemical handling forums. The compound's non-flammable nature and absence of explosive properties simplify storage logistics compared to other brominated compounds.

Future research directions for CAS 1823747-26-7 include exploration in proteolysis targeting chimeras (PROTACs), a cutting-edge therapeutic modality. Its structural features enable dual functionality—binding target proteins while recruiting E3 ubiquitin ligases. This application potential correlates with surging interest in "targeted protein degradation" search terms across scientific databases.

Comparative studies with structural analogs (e.g., 4-chloro-6-methylpyridin-2-ol) reveal distinct reactivity patterns, particularly in Buchwald-Hartwig amination conditions—a technique dominating organic chemistry webinar topics. The bromo-substituted variant demonstrates superior leaving group characteristics while maintaining comparable stability, explaining its preference in scale-up syntheses.